Cas no 2172536-01-3 ({1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172536-01-3
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5568218
• PubChem ID: 165594931
• Update Time: 2025-07-16

{1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C12H24N4O/c1-6-10(8-17-5)16-12(9(2)3)11(7-13-4)14-15-16/h9-10,13H,6-8H2,1-5H3
• InChI Key： OLSFFHJFAZLYTJ-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(CNC)N=N1)C(C)C

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Additional information on {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172536-01-3)

{1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172536-01-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a methoxybutan-2-yl group, making it a promising candidate for various therapeutic applications.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a key structural motif in many bioactive molecules. It is known for its excellent chemical stability and biological activity, which contribute to its widespread use in drug discovery and development. The presence of the methoxybutan-2-yl group adds further complexity and potential for specific interactions with biological targets.

Recent studies have highlighted the potential of {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control.

In addition to its potential in neurological disorders, {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that triazole-based compounds can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The synthesis of {1-(1-methoxybutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves a multi-step process that includes the formation of the triazole ring through a click chemistry reaction. Click chemistry is a powerful tool in organic synthesis due to its high efficiency and selectivity. The methoxybutan-2-yl group can be introduced through alkylation reactions or other functional group transformations.

In terms of pharmacokinetics, preliminary studies suggest that {1-(1-methoxybutan-2-y\-l)-5-(propan\-2-y\-l)-1H\-1,\( 2,\( 3\)\( triazol\-4\-y\( lmethy\( l\)\( \( methyl\)a\( mine\) exhibits favorable properties such as good solubility and permeability. These characteristics are essential for ensuring effective absorption and distribution within the body. Additionally, the compound has shown low toxicity in preclinical studies, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(1-methoxybutan\-2-y\-l)\( -5-\( propan\-2-y\( l\)\( -\) 1H-\( 1,\( 2,\( 3\)\( triazol\-4-\( ylmethy\( l\)\( \(( methyl\)a\( mine\) in various therapeutic indications. Early results have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects.

The future of {1-(1-methoxybutan\-2-y\-l)\( -5-\( propan\-2-y\( l\)\( -\) 1H-\( 1,\( 2,\( 3\)\( triazol\-4-\( ylmethy\( l\)\( \(( methyl\)a\( mine\) looks promising as researchers continue to explore its potential applications and optimize its properties for clinical use. Ongoing research aims to identify new derivatives with enhanced activity and reduced side effects, further expanding the therapeutic landscape of this class of compounds.